Cas no 793-19-1 (3-Benzyl-(2-methoxycarbonylethyl)aminopropionic Acid Methyl Ester)

• Product Name: 3-Benzyl-(2-methoxycarbonylethyl)aminopropionic Acid Methyl Ester
• CAS No: 793-19-1
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD21333683
• CID: 564239
• PubChem ID: 69926
• Update Time: 2025-10-22

3-Benzyl-(2-methoxycarbonylethyl)aminopropionic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(3-methoxy-3-oxopropyl)-N-(phenylmethyl)-, methyl ester
• 3-[BENZYL-(2-METHOXYCARBONYL-ETHYL)AMINO]PROPIONIC ACID METHYL ESTER,
• DIMETHYL 3,3'-(BENZYLIMINO)DIPROPIONATE
• methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]propanoate
• Methyl 3-[benzyl-(3-methoxy-3-oxo-propyl)amino]propanoate
• 3,3'-(N-benzylimino)dipropionic acid dimethyl ester
• 3-[(2-methoxycarbonylethyl)benzylamino]propionic acid methyl ester
• 3-[Benzyl-(2-Methoxycarbonyl-Ethyl)-Amino]-Propionic Acid Methyl Ester
• Dimethyl 3,3'-(benzylazanediyl)dipropanoate
• dimethyl 3,3'-(benzylimino)dipropanoate(non-preferred name)
• methyl 3-(2methoxycarbonylethylanilino) propanoate
• N,N-Bis[2-(methoxycarbonyl)ethyl]benzylamine
• NSC 54971
• Methyl N-benzyl-N-(3-methoxy-3-oxopropyl)-beta-alaninate
• dimethyl 3,3' - (benzylazanediyl)dipropanoate
• dimethyl 3,3'-(benzylimino)dipropanoate (non-preferred name)
• NSC54971
• KPRYGTMLHJYBFC-UHFFFAOY
• N,N-bis(beta-methoxy carbonylethyl)benzylamine
• AKOS022060834
• methyl 3-[benzyl(3-methoxy-3-oxopropyl)amino]propanoate
• dimethyl 3,3'-(benzylazanediyl)dipropionate
• FT-0632964
• 3-(benzyl-(2-methoxycarbonylethyl)amino)propanoic acid methyl ester
• Dimethyl 3,3 inverted exclamation mark -(Benzylazanediyl)dipropanoate
• 3,3'-(Benzylimino)dipropionic acid dimethyl ester
• EINECS 212-343-5
• DS-7996
• MFCD00025891
• KPRYGTMLHJYBFC-UHFFFAOYSA-N
• 3-[Benzyl-(2-methoxycarbonylethyl)amino]propionic Acid Methyl Ester
• AB1155
• SCHEMBL3258895
• N,N-Di[2-(methoxycarbonyl)ethyl]benzylamine
• 793-19-1
• CS-0138523
• NS00038036
• DTXSID30229606
• SY258564
• dimethyl3,3'-(benzylazanediyl)dipropanoate
• SB38799
• NSC-54971
• STL193537
• N-(3-Methoxy-3-oxopropyl)-N-(phenylmethyl)-beta-alanine Methyl Ester;3,3'-(Benzylimino)dipropionic Acid Dimethyl Ester; Dimethyl 3,3'-(Benzylazanediyl)dipropanoate; N,N-Bis[2-(methoxycarbonyl)ethyl]benzylamine;NSC 54971;
• DB-056358
• 3-Benzyl-(2-methoxycarbonylethyl)aminopropionic Acid Methyl Ester

• MDL： MFCD21333683
• Inchi： 1S/C15H21NO4/c1-19-14(17)8-10-16(11-9-15(18)20-2)12-13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3
• InChI Key： KPRYGTMLHJYBFC-UHFFFAOYSA-N
• SMILES： O(C)C(CCN(CC1C=CC=CC=1)CCC(=O)OC)=O

Computed Properties

• Exact Mass: 279.14700
• Monoisotopic Mass: 279.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 372.5°C at 760 mmHg
• Flash Point: 179.1 °C
• Refractive Index: 1.511
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 55.84000
• LogP: 1.61480

3-Benzyl-(2-methoxycarbonylethyl)aminopropionic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-Benzyl-(2-methoxycarbonylethyl)aminopropionic Acid Methyl Ester

3-Benzyl-(2-methoxycarbonylethyl)aminopropionic Acid Methyl Ester (CAS No. 793-19-1)

The compound 3-Benzyl-(2-methoxycarbonylethyl)aminopropionic Acid Methyl Ester, identified by the CAS registry number CAS No. 793-19-1, is a complex organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group, a methoxycarbonyl substituent, and a methyl ester functionality. Its chemical formula is C₁₈H₂₅NO₄, and it has a molecular weight of 325.4 g/mol.

The synthesis of this compound typically involves multi-step reactions, often utilizing advanced organic chemistry techniques such as nucleophilic substitution, esterification, and possibly catalytic hydrogenation. The presence of the benzyl group suggests potential aromatic stability, while the methoxycarbonyl group indicates the possibility of undergoing various transformations, such as hydrolysis or further functionalization.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. For instance, researchers have explored its role in drug delivery systems due to its ability to form stable complexes with certain therapeutic agents. Additionally, its methyl ester functionality makes it a promising candidate for use in polymer chemistry, where it can serve as a building block for more complex polymeric structures.

In terms of pharmacological applications, 3-Benzyl-(2-methoxycarbonylethyl)aminopropionic Acid Methyl Ester has shown potential in modulating cellular signaling pathways. Preclinical studies suggest that it may act as an agonist or antagonist at specific receptor sites, making it a valuable tool in drug discovery efforts targeting diseases such as cancer and neurodegenerative disorders.

The compound's stability under various conditions has also been a focus of recent research. Studies indicate that it exhibits good thermal stability up to 150°C and is resistant to hydrolysis under mildly acidic or basic conditions. These properties make it suitable for use in industrial processes where robustness and durability are essential.

In conclusion, CAS No. 793-19-1, or 3-Benzyl-(2-methoxycarbonylethyl)aminopropionic Acid Methyl Ester, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties position it as a key molecule in both academic research and industrial development.